![molecular formula C9H14N6O B1384521 1-tert-butyl-6-hydrazinyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one CAS No. 1311316-36-5](/img/structure/B1384521.png)
1-tert-butyl-6-hydrazinyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
Overview
Description
“1-tert-butyl-6-hydrazinyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound with the molecular formula C9H14N6O . It has an average mass of 222.247 Da and a monoisotopic mass of 222.122910 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16N6/c1-9(2,3)15-7-6(5-12-15)4-11-8(13-7)14-10/h5H,4,10H2,1-3H3(H2,11,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Synthesis and Reactivity
1-tert-butyl-6-hydrazinyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is involved in various synthesis processes. For instance, it has been used in the synthesis of derivatives like 3-tert-butyl-10-hydrazinylpyrimido[4′,5′:3,4]pyrazolo[5,1-c][1,2,4]triazine-4(6H)-thione. Such compounds have been reacted with sodium nitrite in specific acidic conditions to yield other complex derivatives (Mironovich & Podol’nikova, 2015).
Catalytic Methods
This chemical is also instrumental in catalytic methods. For example, it's involved in the synthesis of 6-aryl-1H-pyrazolo[3,4-d]pyrimidin-4[5H]-ones from reactions involving aromatic aldehyde and heteropolyacids (Heravi et al., 2007).
Antifungal Activities
New derivatives of this compound have been synthesized, showing high antifungal activity against certain plant pathogens. For instance, compounds like 5-amino-6-arylamino-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have demonstrated effectiveness against Botrytis cinerea Pers and Sclerotinia sclerotiorum (Wang et al., 2008).
Intermediate in Complex Synthesis
This compound acts as an important intermediate in the synthesis of complex molecules. For example, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate, which is significant in the synthesis of mTOR targeted PROTAC molecule PRO1, uses this compound as an intermediate (Zhang et al., 2022).
Synthesis of Novel Compounds
It has been utilized in the synthesis of various novel compounds, such as isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions (Rahmouni et al., 2014).
Anti-Inflammatory and Ulcerogenicity Studies
This compound has been used in the study of novel substituted and fused pyrazolo[3,4-d]pyrimidin-4-ones, with evaluations of their anti-inflammatory activity and ulcerogenic effects (El-Tombary, 2013).
Herbicidal Activities
Derivatives of this compound have shown significant herbicidal activity. For instance, novel 6-arylthio-3-methylthio-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones demonstrated good inhibition activities against certain plants at specific dosages (Luo et al., 2017).
Safety and Hazards
The compound has several hazard statements: H302, H312, H315, H319, H332, H335, H351 . These codes correspond to various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), may cause respiratory irritation (H335), and suspected of causing cancer (H351) . Proper safety measures should be taken while handling this compound.
properties
IUPAC Name |
1-tert-butyl-6-hydrazinyl-5H-pyrazolo[3,4-d]pyrimidin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N6O/c1-9(2,3)15-6-5(4-11-15)7(16)13-8(12-6)14-10/h4H,10H2,1-3H3,(H2,12,13,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VULVODLTEDSLAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)NC(=N2)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.